7-Chloro-3,5-dimethylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 7-chloro-3,5-dimethylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C8H8ClN3/c1-5-4-10-12-7(9)3-6(2)11-8(5)12/h3-4H,1-2H3
• InChI Key: CZEKNLREIQNGCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=NN2C(=C1)Cl)C
• Molecular Formula: C8H8ClN3
• Molecular Weight: 181.62 g/mol
• CAS RN: 244127-42-2

Description

“7-Chloro-3,5-dimethylpyrazolo[1,5-a]pyrimidine” is a chemical compound with the linear formula C9H7N4Cl1. It is a solid substance.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines has been reported in the literature. For instance, the use of methyl 5,7-dimethylpyrazolo [1,5-a]pyrimidine-3-carboxylate as the initial reagent led to a mixture of methyl esters of the reduced substrate.

Molecular Structure Analysis

The molecular structure of “this compound” has been confirmed by NMR. The bicyclic core in the syn-configuration was shown to be conformationally stable, which was used to estimate the long-range interproton distances using NOESY data.

Chemical Reactions Analysis

The most obvious way to obtain such compounds is to reduce pyrazolopyrimidines with complex hydrides, because the pyrimidine ring is reduced in the preference over the pyrazole ring. This article is the first report on the formation of anti-configured isomers along with syn-isomers in the reduction of model 5,7-dimethylpyrazolo [1,5-a]pyrimidine.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include its solid form and its linear formula C9H7N4Cl1.

Scientific Research Applications

Synthetic and Medicinal Significance

Pyrazolo[1,5-a]pyrimidine scaffolds are recognized for their wide-ranging medicinal properties, including anticancer, central nervous system (CNS) agents, anti-infectious, anti-inflammatory, and CRF1 antagonists, showcasing their importance in drug discovery. The structure-activity relationship (SAR) studies emphasize the potential of this scaffold for various disease targets, encouraging further exploration by medicinal chemists. The synthesis techniques for pyrazolo[1,5-a]pyrimidine derivatives are pivotal, highlighting significant biological activities and SAR studies (Cherukupalli et al., 2017).

Optical Sensors Development

Pyrimidine derivatives exhibit a crucial role in the creation of optical sensors due to their ability to form coordination and hydrogen bonds, making them excellent sensing materials. These compounds have varied biological and medicinal applications, underpinning their versatility and significance in sensor technology (Jindal & Kaur, 2021).

Regio-Orientation in Synthesis

The regio-orientation of pyrazolo[1,5-a]pyrimidines, crucial for their medicinal efficacy, has been extensively reviewed. This focuses on the reactions of 3(5)-aminopyrazoles with 1,3-bielectrophilic reagents, offering insights into the formation and potential controversies in literature regarding substituent positioning on the pyrimidine ring, which is essential for developing more effective compounds (Mohamed & Mahmoud, 2019).

Hybrid Catalysts in Synthesis

The use of hybrid catalysts in synthesizing pyrazolo[1,5-a]pyrimidine derivatives underlines the evolving methodologies aiming at efficiency and environmental friendliness. These catalysts, ranging from organocatalysts to green solvents, facilitate the synthesis of complex molecules, highlighting the significant role of pyrazolo[1,5-a]pyrimidine scaffolds in medicinal chemistry and their broad applicability in synthesizing potential drug candidates (Parmar et al., 2023).

Biological Applications

The pyrazolo[1,5-a]pyrimidine derivatives have been identified for their anticancer, anti-inflammatory, and antimicrobial properties. The exploration of these biological activities is attributed to the diverse pharmacological effects of pyrimidines, underscoring the scaffold's potential in drug development. This demonstrates the scaffold's versatility and its significance in medicinal chemistry, encouraging further investigation into its therapeutic applications (Chauhan & Kumar, 2013).

Safety and Hazards

The safety information for “7-Chloro-3,5-dimethylpyrazolo[1,5-a]pyrimidine” includes hazard statements H315 - H317 - H319 - H410 and precautionary statements P261 - P264 - P273 - P280 - P280 - P391. It has hazard classifications Aquatic Chronic 1 - Eye Irrit. 2 - Skin Irrit. 2 - Skin Sens. 1.

Mechanism of Action

Target of Action

Similar compounds such as pyrazolo[1,5-a]pyrimidines have been reported to exhibit antimicrobial activity and inhibit cyclin-dependent kinase 2 (CDK2) , which plays a crucial role in cell cycle regulation.

Mode of Action

Related pyrazolo[1,5-a]pyrimidines have been found to inhibit cdk2, thereby affecting cell cycle progression . The compound’s interaction with its targets and the resulting changes would need further investigation for a comprehensive understanding.

Biochemical Pathways

, related compounds have been shown to impact the cell cycle by inhibiting CDK2. This inhibition can affect downstream processes such as DNA replication and cell division.

Result of Action

Related compounds have demonstrated cytotoxic activities against certain cell lines , suggesting potential antitumor activity.